Methylparaben
Overview
Description
Methylparaben is a type of paraben, a chemical often used as a preservative to give products a longer shelf life . It’s added to food, cosmetics, and pharmaceuticals to prevent the growth of mold and other harmful bacteria . Many products that contain methylparabens also contain one or two other types of parabens in their ingredients .
Synthesis Analysis
Methylparaben can be produced by the methanol esterification of p-hydroxybenzoic acid in the presence of sulfuric acid . The materials are heated for distillation in a glass-lined reactor under reflux . The acid is then neutralized with caustic soda and the product is crystallized by cooling .Molecular Structure Analysis
Methylparaben has the molecular formula C8H8O3 and a molecular weight of 152.1473 . Its IUPAC name is methyl 4-hydroxybenzoate .Chemical Reactions Analysis
Methylparaben can react with other parabens to make cosmetic products safer and improve their shelf life . If methylparaben is released into the air or exposed to sunlight for too long, it gets broken down .Physical And Chemical Properties Analysis
Methylparaben has a molecular weight of 152.15 . It is soluble in ethanol, acetone, ether, and warm oil, and slightly soluble in water, benzene, and carbon tetrachloride .Scientific Research Applications
Neurobehavioral Effects
Methylparaben has been studied for its impact on neurobehavioral outcomes. Exposure to methylparaben in zebrafish embryos was found to alter cortisol levels, inhibit acetylcholinesterase activity, and induce anxiety-like behavior. This points to methylparaben acting as an anxiogenic agent even at sub-lethal concentrations, although the exact molecular mechanisms remain to be elucidated (Raja, Subhashree, Lite, Santosh, & Barathi, 2019).
Effects on Human Placental Cells
Research has shown that methylparaben can affect the growth, cell-cycle arrest, and apoptosis of human placental BeWo cells. The compound induces cell death, and its cytotoxic effects are evident through the induction of apoptosis and cell-cycle arrest (Kim et al., 2020).
Impact on Human Lung Carcinoma Cells
Methylparaben's cytotoxicity on human lung cells was studied, revealing its ability to induce an early phase of apoptosis through cell cycle arrest and downregulation of mRNA maturation. The compound also significantly altered transcriptome profiles, impacting ER stress- and protein misfolding-related gene sets (Kim et al., 2019).
Endocrine-Disrupting Effects
Studies have demonstrated that methylparaben can disrupt hormonal receptors, showing estrogenic and antiandrogenic effects, particularly in the prostate. This suggests a broader implication of parabens in hormonal disruption (Costa et al., 2017).
Impact on Spermatozoa
Research indicates that methylparaben can stimulate the generation of reactive oxygen species in human spermatozoa, impairing sperm motility and viability. This highlights its potential cytotoxic and genotoxic impact (Samarasinghe et al., 2018).
Soil Toxicity
The toxicity of methylparaben in soil ecosystems was assessed, revealing that it can have adverse effects on soil species. Hazardous concentration values were derived to aid in establishing acceptable levels of methylparaben in soil environments (Kim et al., 2018).
Effects on Adiposity and Bone Formation
Methylparaben exposure in mice showed increased adiposity and altered serum leptin levels, suggesting a potential role in promoting adipogenesis. It also affected serum markers of bone formation, indicating its impact on both fat and bone development (Hu et al., 2016).
Impact on Melanoma Cells
A study on human melanoma M624 cells treated with methylparaben revealed its toxic effects, inducing apoptosis and altering apoptotic signaling pathways. This underscores its potential harm to cells when exposed to methylparaben (Wood, Greenstein, Hildebrandt, & George Parsons, 2018).
Future Directions
The safety of methylparaben is a topic of ongoing research . While there is no conclusive evidence either way, researchers are beginning to study whether the use of methylparaben and other parabens is safe . The U.S. Food and Drug Administration (FDA) continues to allow the use of methylparabens in various products .
properties
IUPAC Name |
methyl 4-hydroxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O3/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXCFILQKKLGQFO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O3 | |
Record name | METHYL p-HYDROXYBENZOATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
5026-62-0 (hydrochloride salt) | |
Record name | Methylparaben [USAN:NF] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000099763 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4022529 | |
Record name | Methylparaben | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4022529 | |
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Molecular Weight |
152.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Almost odourless, small colourless crystals or white crystalline powder, Colorless or white solid; [HSDB] White odorless powder; [MSDSonline], Solid | |
Record name | Benzoic acid, 4-hydroxy-, methyl ester | |
Source | EPA Chemicals under the TSCA | |
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Record name | METHYL p-HYDROXYBENZOATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | Methylparaben | |
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Record name | Methylparaben | |
Source | Human Metabolome Database (HMDB) | |
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Boiling Point |
270.5 °C (decomposes), 275.00 °C. @ 760.00 mm Hg | |
Record name | METHYLPARABEN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1184 | |
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Record name | Methylparaben | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032572 | |
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Solubility |
In water, 2.50X10+3 mg/L at 25 °C, Solubility in water (w/w): 0.25% at 20 °C; 0.30% at 25 °C, Solubilities in various solvents[Table#2967], Slightyl soluble in water; very soluble in ethanol, ether, acetone; soluble in trfluoroacetic acid, For more Solubility (Complete) data for METHYLPARABEN (6 total), please visit the HSDB record page., 2.5 mg/mL at 25 °C | |
Record name | METHYLPARABEN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1184 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Methylparaben | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032572 | |
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Vapor Pressure |
0.000237 [mmHg] | |
Record name | Methylparaben | |
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Mechanism of Action |
...The mechanism of cytotoxic action of parabens may be linked to mitochondrial failure dependent on induction of membrane permeability transition accompanied by the mitochondrial depolarization and depletion of cellular ATP through uncoupling of oxidative phosphorylation. | |
Record name | METHYLPARABEN | |
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Product Name |
Methylparaben | |
Color/Form |
White needles, Colorless crystals or white crystalline powder, Needles from dil alcohol | |
CAS RN |
99-76-3 | |
Record name | Methylparaben | |
Source | CAS Common Chemistry | |
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Record name | Methylparaben [USAN:NF] | |
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Record name | Methylparaben | |
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Record name | Methyl 4-hydroxybenzoate | |
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Record name | Benzoic acid, 4-hydroxy-, methyl ester | |
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Record name | Methyl 4-hydroxybenzoate | |
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Record name | METHYLPARABEN | |
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Record name | METHYLPARABEN | |
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Record name | Methylparaben | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032572 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Melting Point |
ofp-hydroxybenzoic acid derived from the sample is 213 °C to 217 °C after drying for two hours at 80 °C, 125.2 °C, 131 °C | |
Record name | METHYL p-HYDROXYBENZOATE | |
Source | EU Food Improvement Agents | |
URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
Record name | METHYLPARABEN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1184 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Methylparaben | |
Source | Human Metabolome Database (HMDB) | |
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Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Retrosynthesis Analysis
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Citations
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